2-Chloro-4-(4-fluorobenzoyl)-pyridine

• Molecular Formula: C12H7ClFNO
• Molecular Weight: 235.64 g/mol
• IUPAC Name: (2-chloropyridin-4-yl)-(4-fluorophenyl)methanone
• InChI: InChI=1S/C12H7ClFNO/c13-11-7-9(5-6-15-11)12(16)8-1-3-10(14)4-2-8/h1-7H
• InChI Key: RVYBLHALOGRSPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CC(=NC=C2)Cl)F

Description

2-Chloro-4-(4-fluorobenzoyl)-pyridine is a useful research compound. Its molecular formula is C12H7ClFNO and its molecular weight is 235.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

0.88 g 4-(4-fluorobenzoyl)-pyridine N-oxide and 50 ml POCl3 are refluxed for 2 hrs. Excess POCl3 is distilled at normal pressure. The crude is treated with slightly alkaline cold water and then extracted with methylene chloride. Working as usual affords 0.80 g of title product, identical with that obtained by the Friedel-Crafts process (see Ex. 3d).

Synthesis routes and methods II

Procedure details

To a solution of 4.2 g 2-chloro-isonicotinoyl chloride in 25 ml. fluorobenzene there is added with cooling 11.7 g AlCl3. The mixture is heated at 70°-80° C. during 7 hrs. The crude is added to acidic (pH 1-2) cold water. The pH is raised until 4.5 with diluted aqueous NaOH. This aqueous organic mixture is extracted several times with methylene chloride. The combined extracts are washed with water, dried (Na2SO4) and distilled in a rotary evaporator. The remaining crude oil is purified through a silica column, eluting with ethyl ether: petroleum ether 1:3. Yield 5 g of the title product, m.p. 60°-3° C. (cyclohexane); UV (ethanol) λmax.: 262 nm, ε=10,250; Cl 15.30 (15.05); F 8.15 (8.06).